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Environmental Profile of Dimethomorph

The table below summarizes the key environmental fate characteristics of dimethomorph based on

regulatory and scientific assessments.

Parameter Value / Characterization Implication / Context

Soil Persistence
(DT50)

"Moderately persistent" in soil and
water systems [1]

Remains in the environment for a
moderate duration.

Water Solubility 28.95 mg/L (at 20°C, pH 7) [1] "Moderate" solubility; potential for
mobility in water [1].

Soil Adsorption
(Koc)

Data not available in search results -

Groundwater
Ubiquity Score
(GUS)

"Transition state" [1] Leaching potential is uncertain; could
be classified as a "leacher" or "non-

leacher" [1].

Toxicity to Aquatic
Life

"Moderate" (Fish, Daphnia) [1] Poses a potential risk to aquatic

ecosystems.
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Parameter Value / Characterization Implication / Context

Toxicity to Bees "Moderate" (acute oral ecotoxicity)
[1]

Caution is needed in application
scenarios involving pollinators.

Endocrine
Disruption

Confirmed endocrine disruptor for
humans and wild mammals [2] [1]

This property was a key factor in its
non-approval in the EU [2].

Comparative Points with Other Fungicides

While direct data is limited, the search results provide information on other pesticides that can serve as

points of comparison.

Boscalid (a carboxamide fungicide): This fungicide is noted for its persistence in the environment.

It is frequently detected in water bodies and can be found in a variety of environments. Its adsorption
to soil is influenced by soil texture and organic carbon content, with sandy soils adsorbing less and

reaching equilibrium more quickly than clay-rich soils [3].
Chlorothalonil (an organochlorine fungicide, non-systemic): A study highlights that this fungicide

causes significant harm to a non-target insect, the vinegar fly (Drosophila melanogaster), at low
concentrations, affecting larval survival, development, and reproduction [4]. This underscores the

importance of assessing ecotoxicological risks beyond the intended targets.
Dinotefuran (an insecticide, for context): Although not a fungicide, data on this neonicotinoid

provides a useful benchmark for environmental fate. It has a shorter soil half-life (10-30 days) but a
high leaching potential due to its low soil adsorption coefficient (Koc 30-50). It is also highly toxic to

pollinators [5].

Detailed Experimental Data and Protocols

The experimental data on dimethomorph's environmental fate comes from rigorous regulatory assessments

and scientific studies.

Experimental Protocol for Degradation and Sorption

The methodology for determining the parameters in the table above is based on standardized regulatory

testing. The general workflow for such environmental fate studies is outlined below.
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Key Methodological Details:

Soil Degradation (DT50): Laboratory studies are conducted under controlled conditions to determine
the time required for 50% degradation. Field studies complement this to provide realistic half-life

values under natural conditions [1].
Ecotoxicity Testing: Tests are performed on non-target organisms to determine lethal concentration

(LC50) and effect concentration (EC50) values. For bees, this includes acute contact and oral toxicity
tests [1].

Endocrine Disruption Assessment: This involves a weight-of-evidence evaluation using scientific
data, including in vitro and in vivo studies, to determine interference with the endocrine system [2].

Mode of Action and Translocation

A key study on cucumbers revealed dimethomorph's specific biological mode of action and translocation

characteristics [6]. The fungicide's journey and action within a plant can be visualized as follows.
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Translocation Pathway

Cellular Action & Effects

Application
(Foliar Spray)

Penetrates Leaf Surface

Translocation

Fungicidal ActionRedistributes in leaf
Penetrates upper to lower surface

Via Xylem

Not translocated via Phloem

Biological EffectsInhibit

Inhibits fungal
hyphae growth

Causes zoospore lysis

Dose: 5 mg/L

Inhibits sporangial
production

Dose: 2 mg/L
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Key Experimental Findings:

Mechanism: Dimethomorph inhibits the growth of fungal hyphae and causes zoospore lysis [6].
Translocation: It is a systemic fungicide with xylem-mobile activity. It can redistribute in the leaf and

penetrate from the upper to lower surface, but is not translocated in the phloem [6].
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Efficacy: It exhibits strong protective and curative activity, with persistence on leaves for at least

seven days [6].

A Guide for Objective Comparison

To objectively compare dimethomorph with other fungicides, consider these parameters and their regulatory

implications:

Regulatory Status: Dimethomorph is not approved in the European Union due to meeting the
cut-off criteria for endocrine disruption properties and the failure to demonstrate negligible exposure

for some uses [2]. This is a critical differentiator.
Resistance Management: Dimethomorph is classified as a FRAC Code 40 fungicide (cellulose

synthesis inhibitor) [1]. Comparing this mode of action with other fungicides (e.g., boscalid is FRAC
Code 7) is essential for designing anti-resistance strategies [3].

Persistence vs. Mobility: Dimethomorph presents a profile of moderate persistence with
moderate mobility. When comparing, look for fungicides that may be fast-degrading but highly

mobile (like dinotefuran [5]), or highly persistent and strongly adsorbed (like boscalid [3]), as each
profile presents different environmental risks.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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